Cas no 1123-11-1 (1,2-Cyclononadiene)

1,2-Cyclononadiene structure
1,2-Cyclononadiene structure
Product name:1,2-Cyclononadiene
CAS No:1123-11-1
MF:C9H14
MW:122.20746
CID:213350
PubChem ID:136899

1,2-Cyclononadiene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Cyclononadiene
    • Cyclonona-1,2-diene
    • [S,(-)]-1,2-Cyclononadiene
    • 1123-11-1
    • YHGPUHUSTRYSIC-UHFFFAOYSA-N
    • InChI=1/C9H14/c1-2-4-6-8-9-7-5-3-1/h1,5H,2,4,6-9H
    • 18526-52-8
    • DTXSID90149977
    • Inchi: InChI=1S/C9H14/c1-2-4-6-8-9-7-5-3-1/h1,5H,2,4,6-9H2
    • InChI Key: YHGPUHUSTRYSIC-UHFFFAOYSA-N
    • SMILES: C1CCCCCCC=C=1

Computed Properties

  • Exact Mass: 122.10962
  • Monoisotopic Mass: 122.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.1
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.8
  • Boiling Point: 182.9°Cat760mmHg
  • Flash Point: 45.2°C
  • Refractive Index: 1.461
  • PSA: 0
  • LogP: 3.05190

1,2-Cyclononadiene Related Literature

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